Cas no 1214108-42-5 (2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid;hydrochloride)

• Product Name: 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid;hydrochloride
• CAS No: 1214108-42-5
• MF: C₁₁H₂₂ClNO₃
• MW: 251.750282764435
• CID: 4578182
• Update Time: 2025-10-28

2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethylmorpholin-4-yl)-3-methylbutanoic acid hydrochloride
• 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid;hydrochloride

• Inchi： 1S/C11H21NO3.ClH/c1-7(2)10(11(13)14)12-5-8(3)15-9(4)6-12;/h7-10H,5-6H2,1-4H3,(H,13,14);1H
• InChI Key： CEWMNYAOZNZJFR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1CC(C)OC(C)C1)C(C)C.[H]Cl

Additional information on 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid;hydrochloride

Comprehensive Overview of 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride (CAS No. 1214108-42-5)

2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride (CAS No. 1214108-42-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique morpholine and butanoic acid derivatives, is widely studied for its potential applications in drug development and biochemical processes. Researchers and industry professionals frequently search for this compound due to its relevance in medicinal chemistry and small-molecule therapeutics.

The molecular structure of 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride includes a morpholine ring substituted with two methyl groups at the 2 and 6 positions, along with a 3-methyl-butanoic acid moiety. This structural configuration contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. The hydrochloride salt form enhances its applicability in formulations, making it a preferred choice for laboratory and industrial use.

One of the key reasons for the growing interest in CAS No. 1214108-42-5 is its potential role in targeted drug delivery systems. Recent trends in pharmaceutical research emphasize the development of precision medicine, where compounds like this are explored for their ability to interact with specific biological targets. For instance, the morpholine moiety is known to improve bioavailability and membrane permeability, which are critical factors in drug design.

In addition to its pharmaceutical applications, 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride is also investigated in chemical synthesis and catalysis. Its versatile structure allows it to serve as an intermediate in the synthesis of more complex molecules. Researchers often inquire about its synthetic pathways and reaction mechanisms, highlighting its importance in organic chemistry.

The demand for CAS No. 1214108-42-5 has increased in recent years, driven by advancements in biotechnology and drug discovery. Companies specializing in fine chemicals and custom synthesis often stock this compound to meet the needs of academic and industrial clients. Its availability in high purity forms ensures consistent performance in experimental and production settings.

Safety and handling of 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride are also topics of frequent discussion. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often search for material safety data sheets (MSDS) to ensure compliance with safety protocols.

Another area of interest is the analytical characterization of this compound. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify its purity and structure. These methods are essential for quality control in both research and manufacturing processes.

The global market for 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride is influenced by trends in pharmaceutical innovation and chemical research. As the industry shifts toward more sustainable and efficient practices, the demand for high-quality intermediates like this compound is expected to rise. Suppliers and manufacturers are increasingly focusing on green chemistry principles to meet regulatory and environmental standards.

In summary, 2-(2,6-dimethylmorpholin-4-yl)-3-methyl-butanoic acid hydrochloride (CAS No. 1214108-42-5) is a compound of significant scientific and industrial relevance. Its applications span drug development, chemical synthesis, and biochemical research, making it a valuable asset in modern chemistry. Continued exploration of its properties and potential uses will likely uncover new opportunities in the field.